Cas no 2411202-23-6 (3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride)

• Product Name: 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride
• CAS No: 2411202-23-6
• MF: C₁₂H₁₃F₂NO₃S
• MW: 289.298329114914
• CID: 5414305
• PubChem ID: 165869439
• Update Time: 2025-10-23

3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-[[[1-(2-Fluoroethyl)cyclopropyl]carbonyl]amino]benzenesulfonyl fluoride
• 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride

• Inchi： 1S/C12H13F2NO3S/c13-7-6-12(4-5-12)11(16)15-9-2-1-3-10(8-9)19(14,17)18/h1-3,8H,4-7H2,(H,15,16)
• InChI Key： QAXRDKQGDCOKPD-UHFFFAOYSA-N
• SMILES： C1(S(F)(=O)=O)=CC=CC(NC(C2(CCF)CC2)=O)=C1

Computed Properties

• Exact Mass: 289.05842077g/mol
• Monoisotopic Mass: 289.05842077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.5±20.0 °C(Predicted)
• pka: 13.89±0.70(Predicted)

Additional information on 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride

Comprehensive Overview of 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride (CAS No. 2411202-23-6)

3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride is a specialized organic compound with a unique molecular structure, combining a cyclopropane ring, a fluoroethyl group, and a sulfonyl fluoride moiety. This compound has garnered significant attention in recent years due to its potential applications in medicinal chemistry, material science, and agrochemical research. Its CAS number, 2411202-23-6, serves as a critical identifier for researchers and industry professionals seeking precise information about this molecule.

The structural features of 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride make it particularly interesting for drug discovery. The sulfonyl fluoride group, for instance, is known for its reactivity with serine residues in enzymes, making it a valuable tool in covalent inhibitor design. This property aligns with current trends in targeted therapies, where researchers are increasingly focusing on covalent drugs that offer prolonged therapeutic effects. The incorporation of a fluoroethyl group further enhances the compound's metabolic stability, addressing a common challenge in pharmacokinetic optimization.

In the context of material science, 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride has shown promise as a building block for advanced polymers. The cyclopropane ring introduces rigidity, while the sulfonyl fluoride group provides a handle for further functionalization. This dual functionality makes the compound a candidate for developing high-performance materials with tailored properties, such as improved thermal stability or selective permeability.

Recent advancements in synthetic methodologies have also brought 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride into the spotlight. Researchers are exploring greener and more efficient routes to synthesize this compound, reflecting the growing demand for sustainable chemistry practices. Questions like "How to synthesize 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride with minimal waste?" or "What are the optimal conditions for scaling up its production?" are frequently searched in academic and industrial circles.

Another area of interest is the compound's potential role in agrochemical formulations. The fluoroethyl moiety, known for its lipophilicity, could enhance the penetration of active ingredients through plant cuticles, improving the efficacy of crop protection agents. This application is particularly relevant given the increasing global focus on food security and sustainable agriculture.

From an analytical perspective, characterizing 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride presents both challenges and opportunities. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These aspects are crucial for quality control in industrial settings and for ensuring reproducibility in research laboratories.

The safety profile of 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride is another topic of frequent inquiry. While comprehensive toxicological data may still be emerging, proper handling procedures should always be followed when working with this compound, including the use of appropriate personal protective equipment and ventilation systems.

Looking ahead, the versatility of 3-1-(2-fluoroethyl)cyclopropaneamidobenzene-1-sulfonyl fluoride suggests it will continue to be a subject of intense research. Whether in the development of new pharmaceuticals, innovative materials, or next-generation agrochemicals, this compound's unique combination of structural features positions it as a valuable asset in multiple scientific domains.